Cas no 1089328-67-5 (4-Bromoisoquinoline-1-carboxamide)

4-Bromoisoquinoline-1-carboxamide structure
1089328-67-5 structure
Product Name:4-Bromoisoquinoline-1-carboxamide
CAS No:1089328-67-5
MF:C10H7BrN2O
MW:251.079381227493
CID:2853405
PubChem ID:23532032
Update Time:2025-09-26

4-Bromoisoquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromoisoquinoline-1-carboxamide
    • 1089328-67-5
    • SCHEMBL14514051
    • Inchi: 1S/C10H7BrN2O/c11-8-5-13-9(10(12)14)7-4-2-1-3-6(7)8/h1-5H,(H2,12,14)
    • InChI Key: IRGPTLJPQGLHPS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(N)=O)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 249.97418Da
  • Monoisotopic Mass: 249.97418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 56Ų

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